Cas no 97227-33-3 (Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin)

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin is a specialized γ-cyclodextrin derivative featuring a p-toluenesulfonyl group at the 6-position. This modification enhances its solubility and stability in various solvents, making it suitable for applications in drug delivery, analytical chemistry, and material science. Its unique properties enable efficient complexation of hydrophobic molecules, offering potential benefits in bioavailability enhancement and purification processes.

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin structure

97227-33-3 structure

Product Name:Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin

CAS No:97227-33-3

MF:C₅₅H₈₆O₄₂S

MW:1451.3111615181

MDL:MFCD09038533

CID:800908

PubChem ID:87559312

Update Time:2025-07-20

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Chemical and Physical Properties

Names and Identifiers

- g-Cyclodextrin,6A-(4-methylbenzenesulfonate)
- Mono-6-O-(p-toluenesulfonyl)-gamma-cyclodextrin
- 6-p-tosyl-γ-CD
- [(1R,3S,6R,8S,11R,13S,16R,18S,21S,23R,26R,28R,31R,33R,36R,38R)-41,42,43,44,45,46,47,48,49,50,51,52,5
- 2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-Hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontane, γ-cyclodextrin deriv. (ZCI)
- 6-O-Tosyl-γ-cyclodextrin
- Mono-6-(p-tolylsulfonyl)-γ-cyclodextrin
- Mono-6-O-tosyl-γ-cyclodextrin
- γ-Cyclodextrin 6-monotosylate
- Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin
- 97227-33-3
- HY-W145643
- mono-6-O-(p-Toluenesulfonyl)-gamma-cyclodextrine
- CS-0226072
- MFCD09038533
- MDL： MFCD09038533
- Inchi： 1S/C55H86O42S/c1-14-2-4-15(5-3-14)98(79,80)81-13-23-47-31(70)39(78)55(89-23)96-46-22(12-62)87-53(37(76)29(46)68)94-44-20(10-60)85-51(35(74)27(44)66)92-42-18(8-58)83-49(33(72)25(42)64)90-40-16(6-56)82-48(32(71)24(40)63)91-41-17(7-57)84-50(34(73)26(41)65)93-43-19(9-59)86-52(36(75)28(43)67)95-45-21(11-61)88-54(97-47)38(77)30(45)69/h2-5,16-78H,6-13H2,1H3/t16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28+,29-,30-,31-,32-,33?,34-,35?,36+,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-/m1/s1
- InChI Key： DSTZIMMHXKJUSO-OEEFMXTASA-N
- SMILES： C([C@H]1O[C@H]2[C@@H]([C@H]([C@@H]1O[C@@H]1[C@H](O)[C@@H](O)[C@H](O[C@@H]3[C@@H](O)[C@H](O)[C@H](O[C@@H]4[C@H](O)[C@@H](O)[C@H](O[C@@H]5[C@H](O)[C@@H](O)[C@H](O[C@@H]6C(O)[C@@H](O)[C@H](O[C@@H]7C(O)[C@@H](O)[C@H](O[C@@H]8[C@H](O)[C@@H](O)[C@H](O2)[C@@H](CO)O8)[C@@H](CO)O7)[C@@H](CO)O6)[C@@H](CO)O5)[C@@H](CO)O4)[C@@H](CO)O3)[C@@H](CO)O1)O)O)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

Exact Mass: 1450.43000
Monoisotopic Mass: 1450.4314379g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 23
Hydrogen Bond Acceptor Count: 42
Heavy Atom Count: 98
Rotatable Bond Count: 11
Complexity: 2580
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 24
Undefined Atom Stereocenter Count : 16
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -15.1
Topological Polar Surface Area: 665

Experimental Properties

PSA: 664.72000
LogP: -14.60400

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Security Information

Storage Condition：0-10°C

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	M1645-200MG	Mono-6-O-(p-toluenesulfonyl)-gamma-cyclodextrin	97227-33-3	90.0%(LC)	200MG	￥ 1710	2022-04-26
TRC	M732795-2.5mg	Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin	97227-33-3		2.5mg	$ 50.00	2022-06-02
TRC	M732795-5mg	Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin	97227-33-3		5mg	$ 65.00	2022-06-02
TRC	M732795-25mg	Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin	97227-33-3		25mg	$ 135.00	2022-06-02
abcr	AB252259-200 mg	mono-6-O-(p-Toluenesulfonyl)-gamma-cyclodextrine, 85%; .	97227-33-3	85%	200 mg	€407.10	2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X65075-50mg	Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin	97227-33-3	≥90%(HPLC)	50mg	¥588.0	2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BO786-50mg	Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin	97227-33-3	90.0%(LC)	50mg	￥837.0	2022-06-10
eNovation Chemicals LLC	Y1250440-200mg	Mono-6-O-(p-toluenesulfonyl)-cyclodextrin	97227-33-3	90%	200mg	$340	2023-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M1645-200MG	Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin	97227-33-3	>90.0%(HPLC)	200mg	¥1190.00	2024-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M863410-50mg	Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin	97227-33-3	≥90%(HPLC)	50mg	736.00	2021-05-17

Mono-6-O-(p-toluenesulfonyl)-γ-cyclodextrin Production Method

Production Method 1

17465-86-0

97227-33-3

Reaction Conditions

1.1 Solvents: Pyridine

Reference

: Enzymic preparation of specifically modified linear maltooligosaccharides through Taka-amylase A-catalyzed hydrolysis of 6-O-arenesulfonyl-γ-cyclodextrins

Fujita, Kahee; Tahara, Tsutomu; Imoto, Taiji; Koga, Toshitaka, Chemistry Letters, 1988, (8), 1329-32

Production Method 2

12619-70-4

97227-33-3

Reaction Conditions

1.1 Solvents: Pyridine ; 6 h, rt

Reference

: Supramolecular Assembly-Improved Triplet-Triplet Annihilation Upconversion in Aqueous Solution

Xu, Wei; Liang, Wenting; Wu, Wanhua; Fan, Chunying; Rao, Ming; et al, Chemistry - A European Journal, 2018, 24(62), 16677-16685

Production Method 3

17465-86-0

97227-33-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, -5 °C
1.2 Reagents: Hydrochloric acid ; pH 5 - 6

Reference

: Mechanochemical preparation of stable sub-100 nm γ-cyclodextrin:buckminsterfullerene (C60) nanoparticles by electrostatic or steric stabilization

Van Guyse, Joachim F. R.; de la Rosa, Victor R.; Hoogenboom, Richard, Chemistry - A European Journal, 2018, 24(11), 2758-2766

Production Method 4

17465-86-0

97227-33-3

Reaction Conditions

1.1 Solvents: Pyridine

Reference

: A complete series of 6-deoxy-monosubstituted tetraalkylammonium derivatives of α-, β-, and γ-cyclodextrin with 1, 2, and 3 permanent positive charges

Popr, Martin; Hybelbauerova, Simona; Jindrich, Jindrich, Beilstein Journal of Organic Chemistry, 2014, 10, 1390-1396

Production Method 5

17465-86-0

97227-33-3

Reaction Conditions

1.1 Solvents: Pyridine ; 1 h, 4 °C
1.2 Solvents: Water

Reference

: A polyrotaxane gel using boronic acid-appended γ-cyclodextrin as a hybrid crosslinker

Uchida, Wataru; Yoshikawa, Maiki; Seki, Tomohiro; Miki, Ryotaro; Seki, Toshinobu; et al, Journal of Inclusion Phenomena and Macrocyclic Chemistry, 2017, 89(3-4), 281-288